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Compound of Interest

Compound Name: Diallylmelamine

Cat. No.: B146501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the environmental fate and degradation of N,N-

diallylmelamine (CAS 91-77-0) is scarce in publicly available scientific literature. This guide

provides an in-depth overview based on the known environmental behavior of its parent

compound, melamine, and other related triazine derivatives. The information presented herein

should be interpreted as a predictive assessment, highlighting probable pathways and data

gaps that require further research.

Introduction
Diallylmelamine is a derivative of melamine characterized by the presence of two allyl groups

attached to one of the exocyclic amino groups of the triazine ring. Its applications span various

industrial fields, and understanding its environmental persistence, degradation pathways, and

potential for bioaccumulation is crucial for a comprehensive environmental risk assessment.

This document synthesizes available information on related compounds to forecast the likely

environmental fate of diallylmelamine.

Physicochemical Properties (Inferred)
A comprehensive understanding of a chemical's environmental fate begins with its

physicochemical properties. While experimental data for diallylmelamine is limited, some

properties can be estimated.
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Property Value/Information Source/Method

CAS Number 91-77-0 -

Molecular Formula C₉H₁₄N₆ -

Molecular Weight 206.25 g/mol -

Water Solubility

Data not available. Melamine

has a water solubility of 3.24

g/L at 20°C. The presence of

lipophilic diallyl groups may

decrease water solubility

compared to melamine.

Inferred

Vapor Pressure

Data not available. Likely to be

low due to the relatively high

molecular weight and polar

nature of the triazine ring.

Inferred

Log Kₒw (Octanol-Water

Partition Coefficient)

Data not available. Estimation

required for bioaccumulation

assessment.

-

Environmental Fate
The environmental fate of diallylmelamine is governed by a combination of transport and

transformation processes, including biodegradation, abiotic degradation (hydrolysis and

photolysis), and bioaccumulation.

Biodegradation
3.1.1. Predicted Pathway

Based on the well-documented biodegradation of melamine, diallylmelamine is expected to

undergo a primary degradation of the triazine ring through sequential hydrolytic deamination.

This process is likely initiated by microbial enzymes. The fate of the diallyl groups is less

certain; they may be metabolized through separate enzymatic pathways, potentially involving

oxidation.
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A proposed biodegradation pathway for diallylmelamine is illustrated below.
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Figure 1: Proposed Biodegradation Pathway of Diallylmelamine

3.1.2. Quantitative Data on Melamine Biodegradation

While no specific data exists for diallylmelamine, studies on melamine provide context for the

potential biodegradability of the triazine ring.

Organism/System Conditions
Degradation
Rate/Half-life

Reference

Mixed bacterial

cultures
Aerobic, soil

Melamine degradation

observed
[1]

Nocardioides sp.

strain ATD6
Aerobic, liquid culture

Degraded melamine

to cyanuric acid
[1]

Activated sludge Membrane bioreactor
Average removal

efficiency of 20 ± 11%
[2]

3.1.3. Experimental Protocol: Aerobic Biodegradation in Soil (OECD 307)

This standard test guideline is designed to assess the rate of aerobic biodegradation of

chemicals in soil.
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Figure 2: Experimental Workflow for OECD 307
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Abiotic Degradation
3.2.1. Hydrolysis

The triazine ring of diallylmelamine is susceptible to hydrolysis, particularly under acidic or

alkaline conditions. The C-N bonds of the amino groups can be cleaved, leading to the

formation of hydroxylated derivatives, similar to the initial steps of biodegradation. The rate of

hydrolysis is expected to be pH-dependent.

Quantitative Data on Related Triazines

Compound pH
Temperature
(°C)

Half-life Reference

Hexahydro-1,3,5-

trinitro-1,3,5-

triazine (RDX)

Alkaline Not specified
Ring opening

observed
[3]

Melamine Not specified Not specified

Stepwise

hydrolysis to

cyanuric acid

[4]

3.2.2. Experimental Protocol: Hydrolysis as a Function of pH (OECD 111)

This guideline details a procedure to determine the rate of hydrolysis of chemicals in sterile

aqueous buffer solutions at different pH values.
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Figure 3: Experimental Workflow for OECD 111

3.2.3. Photolysis
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Triazine derivatives can undergo photolytic degradation in the presence of sunlight. The

absorption of UV radiation can lead to the cleavage of chemical bonds and transformation of

the molecule. The rate of photolysis depends on the light intensity and the quantum yield of the

compound.

3.2.4. Experimental Protocol: Direct Photolysis Rate (OECD 316)

This guideline describes a method for determining the direct photolysis rate of a chemical in

water under simulated sunlight.
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Figure 4: Experimental Workflow for OECD 316

Bioaccumulation
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The potential for a chemical to bioaccumulate in organisms is often estimated using its octanol-

water partition coefficient (Log Kₒw). A higher Log Kₒw suggests a greater tendency to partition

into fatty tissues.

Bioaccumulation Data for Related Compounds

Compound Log Kₒw
Bioconcentrati
on Factor
(BCF)

Comment Reference

Melamine -1.37
Low potential for

bioaccumulation
- [5]

Without an experimentally determined or accurately predicted Log Kₒw for diallylmelamine, its

bioaccumulation potential remains unknown. The presence of the diallyl groups would likely

increase the Log Kₒw compared to melamine, suggesting a potentially higher, though not

necessarily significant, bioaccumulation potential.

Ecotoxicity
No ecotoxicity data for diallylmelamine were found. For melamine, the predicted no-effect

concentrations (PNECs) for aquatic organisms have been established.

Ecotoxicity Data for Melamine

Endpoint Species Value Reference

Chronic NOEC P. subcapitata (algae) 27.3 µg/L [6]

Chronic NOEC
D. magna

(crustacean)
125 µg/L [6]

Analytical Methods
The determination of diallylmelamine in environmental matrices would likely involve extraction

followed by chromatographic separation and detection.
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Potential Analytical Workflow
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Figure 5: General Analytical Workflow for Diallylmelamine

High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS)

would be a suitable technique for the sensitive and selective determination of diallylmelamine
and its potential degradation products in environmental samples.[7]

Conclusion and Future Research
The environmental fate and degradation of diallylmelamine are largely uncharacterized.

Based on the behavior of melamine, the primary degradation pathway is likely to involve the

stepwise hydrolysis of the triazine ring. However, the contribution of the diallyl groups to the

overall environmental persistence and toxicity is unknown and represents a significant data

gap.

Key areas for future research include:

Determination of fundamental physicochemical properties (water solubility, Log Kₒw).

Conducting standardized biodegradation studies (e.g., OECD 301, 307, 309) to determine its

persistence in various environmental compartments.

Investigating the rates of hydrolysis and photolysis under environmentally relevant

conditions.

Measuring the bioconcentration factor (BCF) in aquatic organisms.

Performing acute and chronic ecotoxicity tests on representative aquatic and terrestrial

organisms.
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Addressing these research needs is essential for a scientifically sound environmental risk

assessment of diallylmelamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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